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Compound of Interest

1-(Chloroacetyl)-2-methyl-5-
Compound Name:
nitroindoline

CAS No.: 887572-47-6

Cat. No.: B1393969

Get Quote

Executive Summary

1-(Chloroacetyl)-2-methyl-5-nitroindoline is a specialized bicyclic intermediate belonging to
the N-acylated indoline family. While its non-nitro parent (1-(chloroacetyl)-2-methylindoline) is
well-documented in herbicide safener technology and pharmaceutical synthesis, the 5-nitro
derivative represents a critical functional scaffold for Structure-Activity Relationship (SAR)
studies.

The presence of the 5-nitro group (electron-withdrawing, reducible) and the N-chloroacetyl
moiety (highly reactive electrophile) makes this compound a versatile "dual-handle" building
block. It is primarily used to access 1,5-disubstituted indoline libraries or as a precursor for
fused tricyclic systems (e.g., pyrrolo[1,2-a]indoles) via cyclization.

Chemical Identity & CAS Registry

Due to the specialized nature of this intermediate, it is frequently generated in situ or as a
custom synthesis product rather than a bulk commodity. Consequently, it may not possess a
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widely indexed CAS number in public commercial registries. Researchers must often rely on

the CAS numbers of its stable precursors.

Target Compound Data

Attribute

Detail

Chemical Name

1-(2-Chloroacetyl)-2-methyl-5-nitroindoline

1-(2-chloroacetyl)-2-methyl-5-nitro-2,3-dihydro-

IUPAC Name 1H-indole
Molecular Formula C11H11CIN203
Molecular Weight 254.67 g/mol
Predicted LogP ~1.8-2.2

CAS Number

Not Widely Listed (Treat as Custom Synthesis)

Key Precursors & Analogs (Anchors)

Use these verified CAS numbers for procurement and regulatory filing of starting materials.

Compound CAS Number Role
o ] 133059-34-4 (or 7570-55-0 Core Scaffold / Starting
2-Methyl-5-nitroindoline ) )
generic) Material
Chloroacetyl Chloride 79-04-9 Acylating Agent

2-Methylindoline

Parent Backbone (Pre-

Nitration)

1020-96-8

1-(Chloroacetyl)-2-

methylindoline

Non-Nitro Analog (Reference
Standard)

25230-22-6
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Scientist's Note: If you cannot source 2-methyl-5-nitroindoline directly, you must synthesize it via
the nitration of 2-methylindoline using standard mixed acid protocols (H2SO+/HNO3s) at

controlled temperatures (0—5°C) to favor the 5-position over the 7-position.

Synthetic Pathway & Mechanism

The synthesis of 1-(Chloroacetyl)-2-methyl-5-nitroindoline proceeds via a classic Schotten-
Baumann acylation or a base-catalyzed nucleophilic acyl substitution.

Reaction Mechanism

e Nucleophilic Attack: The lone pair on the indoline nitrogen attacks the carbonyl carbon of
chloroacetyl chloride.

o Elimination: The tetrahedral intermediate collapses, expelling the chloride ion.

o Neutralization: The base (Triethylamine or K2CO3) neutralizes the generated HCI to drive the
equilibrium forward and prevent acid-catalyzed side reactions.

Visualization: Synthesis Workflow

1-(Chloroacetyl)-2-methyl-5-nitroindoline
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Figure 1: Step-wise synthetic pathway from the commercially available 2-methylindoline to the
target nitro-derivative.
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Experimental Protocol (Self-Validating)

This protocol is designed for a 10 mmol scale. It includes built-in checkpoints (QC) to ensure
integrity.

Materials

e 2-Methyl-5-nitroindoline (1.78 g, 10 mmol)
o Chloroacetyl chloride (1.24 g, 11 mmol, 1.1 eq)
o Triethylamine (EtsN) (1.52 g, 15 mmol, 1.5 eq)

e Dichloromethane (DCM) (anhydrous, 50 mL)

Step-by-Step Methodology

e Setup: Purge a 100 mL round-bottom flask with nitrogen. Add 2-methyl-5-nitroindoline and
DCM. Stir until fully dissolved.

o Base Addition: Add Triethylamine in one portion. Cool the mixture to 0°C using an ice bath.

o Why: Cooling prevents the highly reactive acid chloride from hydrolyzing with ambient
moisture or causing bis-acylation.

e Acylation: Add Chloroacetyl chloride dropwise over 15 minutes via a syringe or addition
funnel.

o Observation: A white precipitate (EtsN-HCI) should form immediately, confirming the
reaction is proceeding.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours.

e QC Checkpoint 1 (TLC): Spot the reaction mixture against the starting material (50%
EtOAc/Hexane).

o Success Criteria: Complete disappearance of the starting amine (lower Rf) and
appearance of the amide product (higher Rf).
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o Workup:
o Quench with water (20 mL).
o Wash the organic layer with 1M HCI (2 x 20 mL) to remove unreacted amine and base.
o Wash with saturated NaHCOs (20 mL) and Brine (20 mL).
o Dry over anhydrous Na2SOa, filter, and concentrate in vacuo.

» Purification: Recrystallize from Ethanol or Ethanol/Water if the crude solid is colored
(yellow/orange due to nitro group).

Derivatives & Applications

The utility of 1-(Chloroacetyl)-2-methyl-5-nitroindoline lies in its ability to be derivatized into
potent pharmacological agents.

A. Nucleophilic Substitution (The "Warhead" Approach)

The terminal chloride is a good leaving group. It can be displaced by amines, thiols, or phenols
to create Glycinamide derivatives.

o Reaction: Target + Secondary Amine (RzNH)
1-(2-aminoacetyl)-2-methyl-5-nitroindoline.

o Application: This motif is common in local anesthetics (lidocaine analogs) and anti-arrhythmic
agents.

B. Nitro Reduction (The "Indapamide" Route)

Reduction of the 5-nitro group yields the 5-amino derivative.
e Reagents: H2/Pd-C, Fe/NHa4Cl, or SnCl-.

e Product: 1-(Chloroacetyl)-5-amino-2-methylindoline.
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 Significance: The amino group can then be sulfonated (reaction with sulfonyl chlorides) to
generate sulfonamide diuretics similar to Indapamide.

Visualization: Derivative Logic

1-(Chloroacetyl)-2-methyl-5-nitroindoline
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Figure 2: Divergent synthesis pathways for creating functional libraries from the core scaffold.

Safety & Handling (MSDS Summary)

As a Senior Scientist, | must emphasize that this compound combines the hazards of alkylating
agents and nitro-aromatics.

o Skin/Eye Contact: The chloroacetyl group is a potent lachrymator and skin irritant. It can
cause severe burns. Double-gloving (Nitrile) is mandatory.

 Inhalation: Handle only in a fume hood. The precursor (Chloroacetyl chloride) is highly toxic
by inhalation.

 Stability: Store in a cool, dry place. The compound is sensitive to hydrolysis if left in moist air
for extended periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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